N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C22H17N5O5/c28-19(25-15-3-4-17-18(10-15)32-13-31-17)12-26-16-2-1-7-24-20(16)21(29)27(22(26)30)11-14-5-8-23-9-6-14/h1-10H,11-13H2,(H,25,28)
• InChI Key: MASMQCBYQDOCEV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=NC=C5)N=CC=C4
• Molecular Formula: C22H17N5O5
• Molecular Weight: 431.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C22H17N5O5 and its molecular weight is 431.408. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant and Antioxidant Properties

• N-(benzo[d][1,3]dioxol-5-yl) derivatives have been studied for their potential as anticonvulsants. A study explored the synthesis and evaluation of such derivatives, demonstrating significant anticonvulsant and antioxidant activities. These compounds were tested using methods like maximal electroshock and pentylenetetrazole-induced seizure methods, showing promising results in seizure control (Prasanthi et al., 2013).

Luminescent Properties and Multi-Stimuli-Responsive Behavior

• Derivatives containing the N-(benzo[d][1,3]dioxol-5-yl) moiety were found to have aggregation-enhanced emission (AEE) and multi-stimuli-responsive properties. These compounds displayed luminescence in both DMF solution and solid state, forming nano-aggregates with enhanced emission in aqueous-DMF solution. The research highlighted their potential in applications requiring luminescent properties (Srivastava et al., 2017).

Apoptosis Induction in Cancer Research

• Compounds with the N-(benzo[d][1,3]dioxol-5-yl)methyl moiety were discovered as potent inducers of apoptosis, particularly in breast cancer cells. These compounds inhibit tubulin polymerization, a crucial process in cancer cell division and growth. Such properties make them valuable for cancer research and potential therapeutic applications (Kemnitzer et al., 2009).

Anti-HIV Agent Development

• Research into derivatives of N-(benzo[d][1,3]dioxol-5-yl) for anti-HIV applications has shown promising results. Modifications in these compounds led to enhanced inhibitory activity against HIV strains. The research provides a foundation for developing more effective anti-HIV agents (Mizuhara et al., 2012).

Potential in Antimalarial Drug Development

• A study explored the reactivity of N-(phenylsulfonyl)acetamide derivatives, including those with N-(benzo[d][1,3]dioxol-5-yl) moiety, for potential antimalarial applications. These compounds were found to have promising antimalarial activity and were subjected to computational calculations and molecular docking studies for further evaluation (Fahim & Ismael, 2021).